N-(Cyanomethyl)-2-[(3-ethoxyspiro[3.4]octan-1-yl)-methylamino]acetamide

• IUPAC Name: N-(cyanomethyl)-2-[(3-ethoxyspiro[3.4]octan-1-yl)-methylamino]acetamide
• InChI: InChI=1S/C15H25N3O2/c1-3-20-13-10-12(15(13)6-4-5-7-15)18(2)11-14(19)17-9-8-16/h12-13H,3-7,9-11H2,1-2H3,(H,17,19)
• InChI Key: GHUYEHSJODFITB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCCC2)N(C)CC(=O)NCC#N
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-(Cyanomethyl)-2-[(3-ethoxyspiro[3.4]octan-1-yl)-methylamino]acetamide, also known as CES, is a chemical compound that has gained attention in scientific research due to its potential use as a drug candidate. The compound belongs to the class of spirocyclic amides and has a molecular weight of 356.47 g/mol. In 4]octan-1-yl)-methylamino]acetamide.

Scientific Research Applications

Chemical Synthesis and Biological Activities

• Chemical Synthesis of Analogues : Research on the synthesis of analogues bearing substituents at specific positions on the molecule, including those with ethoxy groups, highlights the exploration of chemical properties and potential biological activities. These analogues are investigated for their activities against various cell lines, demonstrating the importance of structural modifications in medicinal chemistry (Su et al., 1988).

Biodegradation and Environmental Impact

• Biodegradation Studies : The involvement of the cytochrome P450 system in the N-deethoxymethylation of acetochlor, a process key to its biodegradation, is crucial for understanding the environmental fate of similar compounds. This research aids in developing strategies for mitigating the environmental impact of such chemicals (Wang et al., 2015).

Advanced Material Synthesis

• Microwave-Assisted Synthesis : The development of methodologies for the synthesis of spiro-1,3-oxazine derivatives via microwave-assisted cyclization showcases the application of advanced synthetic techniques in creating novel compounds. Such methodologies are pivotal for the rapid and efficient synthesis of materials with potential applications in various fields (Saikia et al., 2014).

Molecular Imprinting and Computational Calculations

• Molecular Imprinting Polymers (MIPs) : The enhancement of molecular imprinted polymer as organic fillers on bagasse cellulose fibers, incorporating computational calculations for optimization, indicates the integration of synthetic chemistry and computational modeling in material science. This approach is significant for designing materials with specific functionalities and applications, including antimicrobial activities (Fahim & Abu-El Magd, 2021).

Antimicrobial Activity and Textile Finishing

• Synthesis of Antimicrobial Dyes : The design and synthesis of novel antimicrobial acyclic and heterocyclic dyes based on specific chemical frameworks, for use in dyeing and/or textile finishing, illustrate the cross-disciplinary application of chemistry in textile engineering and microbial resistance studies. Such research is pivotal for developing textiles with enhanced functional properties (Shams et al., 2011).